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Compound of Interest

Compound Name: Methyl Cinnamate

Cat. No.: B149221

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl cinnamate, the methyl ester of cinnamic acid, is a naturally occurring aromatic
compound found in a variety of plants, including fruits like strawberry and spices such as
cinnamon and basil.[1][2][3] It is a versatile and widely utilized ingredient in the fragrance and
flavor industries, prized for its sweet, fruity, and balsamic aroma with nuances of strawberry
and cinnamon.[1][2][4] These application notes provide detailed information on the use of
methyl cinnamate in fragrance formulations, including its odor profile, stability, and
recommended testing protocols.

Physicochemical and Olfactory Properties

Methyl cinnamate's unique scent profile makes it a valuable component in a wide range of
fragrance applications, from fine perfumes to personal care products.[2][3][5]
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Property Value Source

Molecular Formula C10H1002 [3]

Molecular Weight 162.19 g/mol [6]

Appearance WTic;e to pale yellow crystalline 7]
soli

Sweet, fruity, balsamic, with

Odor Profile notes of strawberry and [1112114]
cinnamon

Melting Point 34-38 °C [6]

Boiling Point 260-262 °C [8]

Vapor Pressure 0.011 mmHg @ 25 °C [11[2]

Soluble in alcohol, dipropylene
Solubility glycol, and fixed oils; insoluble [1][3]

in water

Applications in Fragrance Formulations

Methyl cinnamate is utilized in the fragrance industry for several key purposes:

e Primary Scent Component: Its sweet and fruity character makes it a primary ingredient in
fruity and gourmand fragrances, particularly for creating strawberry and cherry notes.[2][9]

» Modifier and Enhancer: It can act as a modifier to enhance and add warmth to floral
compositions, such as those containing rose and carnation notes.[2]

» Fixative: Due to its relatively low volatility, it can contribute to the longevity of a fragrance by
slowing the evaporation of more volatile components.[2][6]

Methyl cinnamate finds its application in a diverse range of products, including:
e Fine Fragrances and Perfumes|3]

e Soaps and Shampoos|[3][10]
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Lotions and Creams

Cosmetics[3][6]

Air Fresheners and Candles[9]

Detergents|3]

Experimental Protocols

Protocol 1: Stability Testing of Methyl Cinnamate in a
Fragrance Formulation

Objective: To evaluate the stability of methyl cinnamate in a representative fragrance base
under accelerated and real-time conditions, assessing changes in odor, color, and chemical
integrity.

Materials:

e Methyl Cinnamate

o Fragrance base (e.g., ethanol, dipropylene glycol)

o Control sample (fragrance base without methyl cinnamate)

¢ Glass vials with airtight seals

e Oven or environmental chamber capable of maintaining 40°C + 2°C
e UV light chamber

o Colorimeter

¢ Gas Chromatograph-Mass Spectrometer (GC-MS)

e Trained sensory panel

Methodology:
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e Sample Preparation:

o Prepare a solution of methyl cinnamate in the chosen fragrance base at a typical
concentration (e.g., 1-5% w/w).

o Prepare a control sample of the fragrance base without methyl cinnamate.

o Aliquot the samples into clean, airtight glass vials, leaving minimal headspace.

o Storage Conditions:

o Accelerated Stability: Place a set of samples in an oven at 40°C for a period of 1, 2, and 3
months.

o Real-Time Stability: Store a set of samples under ambient conditions (25°C, 60% RH) for
12, 18, and 24 months.

o Photostability: Expose a set of samples to controlled UV light to assess for potential
discoloration or degradation.

o Evaluation Parameters:

o Sensory Evaluation (Odor): At each time point, have a trained sensory panel evaluate the
odor profile of the samples compared to a freshly prepared standard. Panelists should
note any changes in intensity, character, or the appearance of off-odors.

o Visual Evaluation (Color): Measure the color of the samples using a colorimeter. Record
any changes in color (e.g., yellowing).

o Chemical Analysis (GC-MS): Analyze the samples by GC-MS to quantify the concentration
of methyl cinnamate and identify any potential degradation products.

Data Presentation:
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Protocol 2: Sensory Evaluation of Methyl Cinnamate
Using Gas Chromatography-Olfactometry (GC-O)

Objective: To identify and characterize the specific odor-active components of a fragrance

formulation containing methyl cinnamate.

Materials:

Mass Spectrometer (MS) detector

Trained human assessors (sniffers)

Methodology:

Fragrance sample containing methyl cinnamate

Gas Chromatograph with an Olfactory Detection Port (GC-O)

o Sample Injection: Inject a diluted sample of the fragrance into the GC.

e Separation: The volatile compounds are separated based on their boiling points and polarity

as they pass through the GC column.
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o Detection: The column effluent is split between the MS detector and the olfactory port.

o Olfactory Analysis: A trained assessor sniffs the effluent from the olfactory port and records
the retention time, odor descriptor, and intensity of each detected scent.

» Chemical Identification: Simultaneously, the MS detector identifies the chemical structure of
the compounds eluting at each retention time.

o Data Correlation: Correlate the sensory data from the assessor with the chemical
identification from the MS to create an aromagram, which links specific compounds to their
perceived odors.

Logical Workflow and Chemical Pathways

Workflow for Incorporating Methyl Cinnamate into a
Fragrance
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Caption: Workflow for integrating Methyl Cinnamate into a new fragrance.

Conceptual Degradation Pathway of Methyl Cinnamate
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Caption: Conceptual oxidative degradation pathway of Methyl Cinnamate.

Conclusion

Methyl cinnamate is a valuable and versatile ingredient in the fragrance industry, offering a
unique combination of sweet, fruity, and balsamic notes. A thorough understanding of its
properties and performance in various formulations is crucial for creating stable and
aesthetically pleasing fragrances. The protocols outlined in these application notes provide a
framework for the systematic evaluation of methyl cinnamate, ensuring its effective and
reliable use in fragrance development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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the Fragrance Industry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149221#applications-of-methyl-cinnamate-in-the-
fragrance-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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